Cas no 879615-87-9 (4-(3,4-Dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine)

• Product Name: 4-(3,4-Dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine
• CAS No: 879615-87-9
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• MDL: MFCD07157552
• CID: 4718212
• Update Time: 2023-08-15

4-(3,4-Dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine
• 4-(3,4-dihydro-2H-quinolin-1-yl)-1,3,5-triazin-2-amine
• 4-(1,2,3,4-tetrahydroquinolyl)-1,3,5-triazine-2-ylamine
• LGILJKNUTIFEBG-UHFFFAOYSA-N
• HMS1604F14
• STK232205
• SBB082856
• IMED111716089
• ST4145464
• R9543
• 1,3,5-triazin-2-amine, 4-(3,4-dihydro-1(2H)-quinolinyl)-
• 4-(3,4-Dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine

• MDL： MFCD07157552
• Inchi： 1S/C12H13N5/c13-11-14-8-15-12(16-11)17-7-3-5-9-4-1-2-6-10(9)17/h1-2,4,6,8H,3,5,7H2,(H2,13,14,15,16)
• InChI Key： LGILJKNUTIFEBG-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C(N)N=2)C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Topological Polar Surface Area: 67.9

4-(3,4-Dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine Security Information

• HazardClass：IRRITANT